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Compound of Interest

Compound Name: Boc-NH-PEG4-CH2CH2COOH

Cat. No.: B1682598

Essential Safety and Handling Guide for Boc-
NH-PEG4-CH2CH2COOH

This guide provides immediate and essential safety, handling, and disposal information for
researchers, scientists, and drug development professionals working with Boc-NH-PEGA4-
CH2CH2COOH (CAS No: 756525-91-4).[1] Given that detailed toxicological data is not readily
available, this compound should be handled with care, assuming it is potentially hazardous.

Chemical and Physical Properties

A summary of the key physical and chemical properties of Boc-NH-PEG4-CH2CH2COOH is
provided in the table below.
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Property Value

Molecular Formula C16H31NO8

Molecular Weight 365.42 g/mol

Appearance Liquid[2]

Density Approximately 1.1 g/cm3[3]
Boiling Point 504.5 £ 50.0 °C at 760 mmHg[3]
Flash Point 258.9 £ 30.1 °C[3]

-20°C is recommended for long-term storage to
Storage Temperature -
ensure stability.[2]

Personal Protective Equipment (PPE)

Due to the unknown toxicological profile of Boc-NH-PEG4-CH2CH2COOH, a comprehensive
approach to personal protection is crucial to minimize exposure.[4] The following PPE should
be worn at all times when handling the compound:

e Hand Protection: Nitrile or neoprene gloves are recommended.[5] Gloves should be
inspected before use and changed frequently, especially if contaminated.

o Eye and Face Protection: Chemical splash goggles and a face shield should be used to
protect against splashes.[6]

o Skin and Body Protection: A laboratory coat or a disposable gown should be worn to prevent
skin contact.[5] For procedures with a higher risk of splashes, a chemically resistant apron is
advised.[6]

o Respiratory Protection: If there is a risk of generating aerosols or dust, or if working outside
of a ventilated enclosure, a NIOSH-approved respirator (e.g., N95) or a chemical cartridge
respirator should be used.[4][5]
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Figure 1. PPE Selection Workflow
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Caption: Figure 1. Decision workflow for selecting appropriate PPE.

Operational Plan: Handling and Storage

Engineering Controls:
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e Itis highly recommended to handle Boc-NH-PEG4-CH2CH2COOH in a well-ventilated
laboratory.

e For procedures that may generate aerosols or dust, a chemical fume hood or a Class Il
Biosafety Cabinet should be used to minimize inhalation exposure.[4]

Safe Handling Practices:

o Preparation: Before handling, ensure all necessary PPE is readily available and in good
condition. Review the experimental protocol and have all required materials and equipment

ready.

» Dispensing: When weighing or measuring the compound, do so in a designated area,
preferably within a ventilated enclosure. Avoid creating dust or aerosols.

e During Use: Keep containers of the compound closed when not in use. Avoid contact with
skin, eyes, and clothing.

» Spills: In the event of a spill, immediately alert others in the area. Wearing appropriate PPE,
contain the spill with an inert absorbent material (e.g., vermiculite, sand). Clean the area with
a suitable solvent and then wash with soap and water. All spill cleanup materials should be
collected and disposed of as hazardous waste.

Storage:

o Store Boc-NH-PEG4-CH2CH2COOH in a tightly sealed container in a cool, dry, and well-
ventilated area.

e The recommended storage temperature is -20°C.[2]
» Store away from incompatible materials such as strong oxidizing agents.

Disposal Plan

All waste containing Boc-NH-PEG4-CH2CH2COOH should be treated as hazardous chemical
waste.

Waste Collection:
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e Solid Waste: Contaminated solid waste, including gloves, disposable gowns, and absorbent
materials from spill cleanups, should be placed in a clearly labeled, sealed container for
hazardous waste.

e Liquid Waste: Solutions containing Boc-NH-PEG4-CH2CH2COOH should be collected in a
designated, sealed, and properly labeled hazardous waste container. Do not mix with other
incompatible waste streams.

Disposal Procedure:

 All chemical waste must be disposed of in accordance with local, state, and federal
regulations.

o Contact your institution's Environmental Health and Safety (EHS) department for specific
guidance on hazardous waste disposal procedures.
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Figure 2. Disposal Workflow for Contaminated Materials
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 1. Boc-NH-PEG4-COOH | CAS:756525-91-4 | Biopharma PEG [biochempeg.com]
e 2. BocNH-PEG4-acid | 876345-13-0 [sigmaaldrich.com]

e 3. Boc-NH-PEG4-CH2CH2COOH | CAS#:756525-91-4 | Chemsrc [chemsrc.com]
e 4. gerpac.eu [gerpac.eu]

e 5. Personal protective equipment in your pharmacy - Alberta College of Pharmacy
[abpharmacy.ca]

e 6. na.bhsl.com [na.bhsl.com]

» To cite this document: BenchChem. [Personal protective equipment for handling Boc-NH-
PEG4-CH2CH2COOH)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1682598#personal-protective-equipment-for-
handling-boc-nh-peg4-ch2ch2cooh]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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